6-Fluoro-2-(4-formylphenyl)benzoic acid, 95%

• IUPAC Name: 2-fluoro-6-(4-formylphenyl)benzoic acid
• InChI: InChI=1S/C14H9FO3/c15-12-3-1-2-11(13(12)14(17)18)10-6-4-9(8-16)5-7-10/h1-8H,(H,17,18)
• InChI Key: RWMFFVTYXUCBOA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)O)C2=CC=C(C=C2)C=O
• Molecular Formula: C14H9FO3
• DSSTOX Substance ID: DTXSID70688910
• Molecular Weight: 244.22 g/mol
• CAS RN: 1261993-60-5

Description

6-Fluoro-2-(4-formylphenyl)benzoic acid, 95% (6F2FBA95) is a versatile and useful chemical compound with numerous applications in the scientific research field. It is a colorless solid that can be used as a reagent, a catalyst, or a building block in chemical synthesis. 6F2FBA95 has a wide range of uses and can be used to synthesize many different compounds. In

Scientific Research Applications

6-Fluoro-2-(4-formylphenyl)benzoic acid, 95% can be used in a variety of scientific research applications. It can be used as a reagent in organic synthesis, as a catalyst in chemical reactions, or as a building block in the synthesis of complex molecules. 6-Fluoro-2-(4-formylphenyl)benzoic acid, 95% has been used in the synthesis of drugs, polymers, and other materials. It has also been used in the synthesis of fluorescent probes and in the development of new analytical techniques.

Mechanism of Action

The mechanism of action of 6-Fluoro-2-(4-formylphenyl)benzoic acid, 95% is not well understood. However, it is known that 6-Fluoro-2-(4-formylphenyl)benzoic acid, 95% can act as a catalyst in certain chemical reactions, such as the reduction of aldehydes and ketones to alcohols. It can also act as a reagent in the synthesis of other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Fluoro-2-(4-formylphenyl)benzoic acid, 95% are not well understood. However, it is known that 6-Fluoro-2-(4-formylphenyl)benzoic acid, 95% can act as a catalyst in certain biochemical and physiological processes. For example, it has been shown to increase the rate of certain enzymatic reactions and to modulate the activity of certain enzymes.

Advantages and Limitations for Lab Experiments

6-Fluoro-2-(4-formylphenyl)benzoic acid, 95% has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively inexpensive and easy to obtain. Additionally, it is relatively stable and can be stored for long periods of time without significant degradation. However, 6-Fluoro-2-(4-formylphenyl)benzoic acid, 95% can be toxic and should be handled with care. It should not be used in experiments involving humans or animals.

Future Directions

There are several potential future directions for 6-Fluoro-2-(4-formylphenyl)benzoic acid, 95%. One potential application is in the development of new analytical techniques. 6-Fluoro-2-(4-formylphenyl)benzoic acid, 95% could be used to develop new fluorescent probes or to improve existing techniques. Additionally, it could be used to develop new methods for the synthesis of complex molecules. Finally, it could be used to develop new drugs or to improve existing drugs.

Synthesis Methods

6-Fluoro-2-(4-formylphenyl)benzoic acid, 95% can be synthesized by several different methods. The most common method is the reaction of 4-formylphenol and 6-fluorobenzoic acid in the presence of a strong acid such as sulfuric acid, hydrochloric acid, or trifluoroacetic acid. The reaction is typically carried out at elevated temperatures and in the presence of a catalyst. This method produces 6-Fluoro-2-(4-formylphenyl)benzoic acid, 95% in yields of up to 95%.